Cas no 894588-98-8 (N-Benzyl-N-methyl-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide)

• Product Name: N-Benzyl-N-methyl-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide
• CAS No: 894588-98-8
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 2110100
• Update Time: 2023-08-04

N-Benzyl-N-methyl-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-methyl-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide
• HMS1640L13
• UNM000003636501
• N-benzyl-N-methyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide
• N-Benzyl-N-methyl-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide

• Inchi： 1S/C16H18N2O2/c1-18(11-12-7-3-2-4-8-12)16(19)15-13-9-5-6-10-14(13)20-17-15/h2-4,7-8H,5-6,9-11H2,1H3
• InChI Key： PUGHAJXYKMWQLF-UHFFFAOYSA-N
• SMILES： O1C2CCCCC=2C(C(N(C)CC2C=CC=CC=2)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Topological Polar Surface Area: 46.3